Cas no 56610-81-2 (2-(5-Mercaptotetrazole-1-yl)ethanol)

• Product Name: 2-(5-Mercaptotetrazole-1-yl)ethanol
• CAS No: 56610-81-2
• MF: C₃H₆N₄OS
• MW: 146.170938014984
• MDL: MFCD00068731
• CID: 56988
• PubChem ID: 10307870
• Update Time: 2025-11-01

2-(5-Mercaptotetrazole-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• Flomoxef 3- Side Chain
• 1-Hydroxyethyl-1H-tetrazole-5-thiol
• 2-(5-Mercaptotetrazole-1-yl)ethanol
• 1-(2-HYDROXYETHYL)-5-MERCAPTO-1,2,3,4-TETRAZOLE
• 1-HYDROXY-5-MERCAPTO-1H-TETRAZOLE
• 1-Hydroxyethyl-1H-tetrazole-5
• 1-Hydroxyethyl-5-mercaptotetrazole
• 5-BENZYLMERCAPTO-1H-TETRAZOLE
• 5-BENZYLMERCAPTOTETRAZOLE
• BMT
• BTT
• MTE
• 1-(2-Hydroxyethyl)-1H-tetrazole-5(2H)-thione
• 2-(5-Mercaptotetrazole-1yl)ethanol
• 5H-Tetrazole-5-thione,1,2-dihydro-1-(2-hydroxyethyl)-
• 1-(2-hydroxyethyl)-1H-tetrazole-5-thiol
• 1-(2-Hydroxyethyl)-5-mercapto-1H-tetrazole
• PubChem9174
• 1-(2-hydroxyethyl)-2H-tetrazole-5-thione
• N-hydroxyethyltetrazolethiol
• C3H6N4OS
• YKYUEQRWYGVUKB-UHFFFAOYSA-N
• Q-200144
• 2-(5-mercapto-1H-tetrazol-1-yl)ethanol
• AKOS006306577
• CS-0158321
• 3-(TOLUENE-4-SULFONYLAMINO)-PROPIONICACID
• SCHEMBL1142098
• DTXSID00437877
• SCHEMBL11663151
• 1-(2-Hydroxyethyl)-1,2-dihydro-5H-tetrazole-5-thione
• BCP22796
• BCP9000079
• AC1433
• A-(5- Mercapto-1H- Tetrazole C1)-Ethanol
• SY109999
• 5H-Tetrazole-5-thione, 1,2-dihydro-1-(2-hydroxyethyl)-
• FT-0640399
• 56610-81-2
• MFCD06658157
• 1(2-Hydroxyethyl)-1H-tetrazole-5-thiol
• AS-11880
• AMY37051
• AKOS013465674
• 1-(2-hydroxyethyl)-5-mercaptotetrazole
• DB-005780
• 1-(2-HYDROXYETHYL)-2H-1,2,3,4-TETRAZOLE-5-THIONE

• MDL： MFCD00068731
• Inchi： 1S/C3H6N4OS/c8-2-1-7-3(9)4-5-6-7/h8H,1-2H2,(H,4,6,9)
• InChI Key： YKYUEQRWYGVUKB-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1CCO

Computed Properties

• Exact Mass: 146.02600
• Monoisotopic Mass: 146.02623200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3
• XLogP3: 0.6

Experimental Properties

• Color/Form: White crystals or crystalline powder
• Density: 1.76
• Melting Point: 136-142°C
• Boiling Point: 221.4°Cat760mmHg
• Flash Point: 2 °C
• Refractive Index: n20/D 1.354
• PSA: 102.63000
• LogP: -1.04590

2-(5-Mercaptotetrazole-1-yl)ethanol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 1648 3
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-36-36/37/38-23/24/25
• Safety Instruction： 26-45-36/37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R11
• Safety Term：S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 2-(5-Mercaptotetrazole-1-yl)ethanol

Recent Advances in the Application of 2-(5-Mercaptotetrazole-1-yl)ethanol (CAS: 56610-81-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(5-Mercaptotetrazole-1-yl)ethanol (CAS: 56610-81-2) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its mercapto and hydroxyl functional groups, exhibits unique reactivity that makes it valuable in drug design, bioconjugation, and material science. Recent studies have explored its potential as a building block for novel therapeutics and as a key intermediate in the synthesis of biologically active molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 56610-81-2 in the development of kinase inhibitors. Researchers successfully incorporated this moiety into lead compounds targeting protein kinases, observing enhanced binding affinity and selectivity. The mercaptotetrazole group was found to form crucial hydrogen bonds with kinase active sites, while the ethanol side chain improved solubility and pharmacokinetic properties. This work highlights the compound's potential in addressing current challenges in kinase inhibitor development, particularly in achieving target specificity.

In the field of bioconjugation chemistry, 2-(5-Mercaptotetrazole-1-yl)ethanol has emerged as a valuable tool for protein modification. A recent Nature Communications article (2024) described its use in site-specific antibody-drug conjugate (ADC) development. The compound's thiol group enables selective conjugation to engineered cysteine residues, while its tetrazole ring provides stability under physiological conditions. This approach has shown promise in improving ADC homogeneity and therapeutic index, addressing longstanding issues in ADC development.

Material science applications of 56610-81-2 have also expanded, particularly in the development of functional polymers. Research published in Advanced Materials (2023) demonstrated its incorporation into conductive polymers for biosensing applications. The compound's ability to coordinate metal ions while maintaining redox activity makes it particularly suitable for electrochemical biosensors. These sensors showed improved sensitivity and selectivity in detecting biomarkers for various diseases, suggesting potential diagnostic applications.

The safety profile and synthetic accessibility of 2-(5-Mercaptotetrazole-1-yl)ethanol continue to be areas of active investigation. Recent toxicological studies have confirmed its favorable safety profile at concentrations typically used in pharmaceutical applications. Moreover, advances in synthetic methodologies have improved the scalability of its production, making it increasingly attractive for industrial applications. As research progresses, this compound is expected to play an expanding role in drug discovery and biomaterial development.